![molecular formula C14H19NO4 B5561756 (3R*,4R*)-3-cyclopropyl-1-(5-methoxy-2-furoyl)-4-methyl-3-pyrrolidinol](/img/structure/B5561756.png)
(3R*,4R*)-3-cyclopropyl-1-(5-methoxy-2-furoyl)-4-methyl-3-pyrrolidinol
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Description
(3R*,4R*)-3-cyclopropyl-1-(5-methoxy-2-furoyl)-4-methyl-3-pyrrolidinol is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. This compound is a derivative of pyrrolidine and furoic acid, and its chemical structure makes it a promising candidate for drug development.
Scientific Research Applications
Synthesis and Chemical Properties
Novel Heterocyclic Compounds Synthesis
The creation of new heterocyclic compounds, such as methyl 1,2-dihydroazuleno[1,2-b]pyrrole-9-carboxylate, its [1,2-c] isomer, and furan analogues, involves reactions of 3-methoxycarbonyl-2H-cyclohepta[b]furan-2-one with morpholino enamines. These synthetic pathways are critical for developing compounds with potential pharmacological applications (Fujimori et al., 1986).
Cyclization Catalyzed by Gold
The Au(I)-catalyzed cyclization of β-propargylamino acrylic derivatives leads to the formation of tetrahydropyridines and their fused derivatives, showcasing a method for constructing molecules with complex structures that could be used in drug development and organic synthesis (Matouš et al., 2020).
Applications in Medicinal Chemistry
Asymmetric Synthesis for Bioactive Molecules
The asymmetric synthesis of 5-(1-hydroxyalkyl)-5-methyl-5H-furan-2-ones and related compounds demonstrates the utility of chiral pyrrolidines in producing enantio-enriched compounds. This process is important for the development of pharmaceuticals that require specific stereochemistry for their biological activity (Bruyère et al., 2003).
Inhibition of Tumor Growth and Metastasis
A series of novel terpyridine-skeleton molecules, including derivatives with a benzo[4,5]furo[3,2-b]pyridine core, have shown potential in inhibiting tumor growth and metastasis. These compounds target topoisomerases, indicating their promising application in cancer therapy (Kwon et al., 2015).
properties
IUPAC Name |
[(3R,4R)-3-cyclopropyl-3-hydroxy-4-methylpyrrolidin-1-yl]-(5-methoxyfuran-2-yl)methanone |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19NO4/c1-9-7-15(8-14(9,17)10-3-4-10)13(16)11-5-6-12(18-2)19-11/h5-6,9-10,17H,3-4,7-8H2,1-2H3/t9-,14+/m1/s1 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AHEJATHQRKJAMB-OTYXRUKQSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CN(CC1(C2CC2)O)C(=O)C3=CC=C(O3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@@H]1CN(C[C@]1(C2CC2)O)C(=O)C3=CC=C(O3)OC |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
265.30 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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